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Compound of Interest

Compound Name:
1,4,7-Trioxacyclotridecane-8,13-

dione

Cat. No.: B114209 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This guide provides a focused analysis

of the molecular weight and key chemical identifiers for Cyclic Diethylene Glycol Adipate.

Cyclic Diethylene Glycol Adipate, a distinct chemical entity, possesses a molecular weight of

approximately 216.23 g/mol .[1] This value is derived from its chemical formula, C₁₀H₁₆O₅.[1]

The compound is also known by several synonyms, including Adipic Acid Cyclic Diester with

Diethylene Glycol and Diethylene Glycol Cyclic Adipate, and is assigned the CAS Number

6607-34-7.[1]

Chemical and Physical Properties
A summary of the key quantitative data for Cyclic Diethylene Glycol Adipate is presented in the

table below for straightforward reference and comparison.
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Property Value Source(s)

Molecular Weight 216.23 g/mol [1]

Molecular Formula C₁₀H₁₆O₅ [1]

CAS Number 6607-34-7 [1]

Synonyms

Adipic Acid Cyclic Diester with

Diethylene Glycol, Diethylene

Glycol Cyclic Adipate

[1]

Structural Representation
To visualize the molecular structure of Cyclic Diethylene Glycol Adipate, the following diagram

illustrates the connectivity of its constituent atoms.

Molecular Structure of Cyclic Diethylene Glycol Adipate

Methodologies
The determination of the molecular weight of Cyclic Diethylene Glycol Adipate is based on

standard analytical chemistry principles. The molecular formula is first established through

techniques such as mass spectrometry and elemental analysis. Following the confirmation of

the molecular formula (C₁₀H₁₆O₅), the molecular weight is calculated by summing the atomic

weights of each constituent atom.

Experimental Protocol for Molecular Weight Calculation:

Obtain Atomic Weights: The standard atomic weights of Carbon (C), Hydrogen (H), and

Oxygen (O) are utilized (approximately 12.011 u, 1.008 u, and 15.999 u, respectively).

Summation of Atomic Weights: The number of atoms of each element in the molecular

formula is multiplied by its respective atomic weight.

(10 × Atomic Weight of C) + (16 × Atomic Weight of H) + (5 × Atomic Weight of O)

(10 × 12.011) + (16 × 1.008) + (5 × 15.999) = 120.11 + 16.128 + 79.995 = 216.233 g/mol .
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Final Molecular Weight: The sum provides the calculated molecular weight of the compound.

Note: The request for detailed experimental protocols for signaling pathways is not applicable

to the determination of the molecular weight of a single chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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